N-(benzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-methylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C14H17N3O3S2/c1-22(19,20)17-8-4-5-10(9-17)13(18)16-14-15-11-6-2-3-7-12(11)21-14/h2-3,6-7,10H,4-5,8-9H2,1H3,(H,15,16,18)
• InChI Key: AMNLQQLQHBSGRG-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC(C1)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C14H17N3O3S2
• Molecular Weight: 339.4 g/mol

Description

Benzo[d]thiazol-2-yl and piperidine are both common motifs in medicinal chemistry, often found in biologically active compounds. The presence of a methylsulfonyl group could potentially enhance the compound’s solubility and bioavailability.

Molecular Structure Analysis

The molecular structure of such a compound would likely be determined using spectroscopic techniques such as FT-IR, 1H NMR, and 13C NMR.

Scientific Research Applications

Drug Metabolism and Pharmacokinetics

Disposition and Metabolism of SB-649868 : This study explored the metabolism and disposition of SB-649868, an orexin 1 and 2 receptor antagonist, in humans. It highlighted the compound's extensive metabolism and the identification of principal circulating components and metabolites. The study provides insights into the metabolic pathways and elimination processes of therapeutics related to N-(benzo[d]thiazol-2-yl)-1-(methylsulfonyl)piperidine-3-carboxamide (Renzulli et al., 2011).

Synthetic Chemistry and Drug Development

Alternative Products in Chemical Reactions : Research on the cyclocondensation of various compounds, including N-methyl-2-thiocarbamoylacetamide and piperidine, led to the synthesis of alternative products. This study illustrates the synthetic versatility and potential chemical transformations involving piperidine, which is structurally related to the compound of interest (Krauze et al., 2007).

Antimicrobial and Antituberculosis Activity

Antimalarial Sulfonamides as COVID-19 Drug Candidates : A theoretical investigation into the reactivity of N-(phenylsulfonyl)acetamide derivatives for antimalarial activity also assessed their potential against COVID-19. The study involved computational calculations and molecular docking, suggesting the therapeutic versatility of sulfonamide derivatives (Fahim & Ismael, 2021).

Enzyme Inhibition for Therapeutic Purposes

Novel Piperidine Derivatives for Anti-Acetylcholinesterase Activity : The synthesis and evaluation of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives for anti-acetylcholinesterase activity aimed at finding potent inhibitors for therapeutic applications in conditions such as dementia (Sugimoto et al., 1990).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit interesting nonlinear optical (nlo) properties , suggesting potential targets in optical applications.

Mode of Action

It’s worth noting that compounds with similar structures have been found to display strong nlo properties . This suggests that the compound may interact with its targets by altering their optical properties.

Result of Action

Similar compounds have been found to exhibit anti-cancer activity against various cancer cell lines , suggesting potential cytotoxic effects.